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Compound of Interest

Compound Name:
Methyl 5-chloro-2-

methoxybenzoate

Cat. No.: B154170 Get Quote

Essential Safety and Handling Guide for Methyl
5-chloro-2-methoxybenzoate
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Methyl 5-chloro-2-methoxybenzoate (CAS No: 33924-48-0). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals by minimizing exposure and mitigating risks associated with this chemical.

Methyl 5-chloro-2-methoxybenzoate is classified as a substance that causes skin irritation,

serious eye irritation, and may cause respiratory irritation.[1] Adherence to the personal

protective equipment (PPE) guidelines and operational plans outlined below is imperative for

safe laboratory practices.

Hazard Identification and Classification
Hazard Class GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation
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Data sourced from multiple safety data sheets.[1]

Recommended Personal Protective Equipment
(PPE)
To ensure personal safety, the following PPE is mandatory when handling Methyl 5-chloro-2-
methoxybenzoate:
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Protection Type Recommended Equipment Specifications

Eye and Face Protection
Safety glasses with side-

shields or goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166. A

face shield may be necessary

if there is a splash hazard.[2]

[3]

Hand Protection Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin

exposure.[2][4] While specific

material breakthrough times

are not provided in the search

results, chemical-impermeable

gloves are recommended.[5]

Body Protection Laboratory coat

A standard lab coat is sufficient

for most applications. For

larger quantities, additional

protective clothing may be

required.[2][3]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 dust mask)

To be used in the case of

insufficient ventilation, when

handling large quantities, or if

dust or aerosols are

generated.[2][4] Not typically

required under normal use with

adequate ventilation.[3]

Experimental Workflow and Handling Procedures
Proper handling of Methyl 5-chloro-2-methoxybenzoate is critical to prevent exposure. The

following workflow outlines the key steps for safe handling, from preparation to disposal.
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Preparation Phase

Handling Phase

Emergency Response

Disposal Phase

Review Safety Data Sheet (SDS)

Ensure proper ventilation
(fume hood)

Step 1

Don appropriate Personal
Protective Equipment (PPE)

Step 2

Weigh and transfer chemical
 in a designated area

Step 3

Keep container tightly closed
 when not in use

During Use

In case of spill, evacuate
 and ventilate the area

If Spill Occurs

Avoid generating dust or aerosols

During Use

Collect waste in a labeled,
 sealed container

Post-Experiment

Use absorbent material for cleanup

Dispose of waste through an
 approved hazardous waste program

Final Step

Decontaminate work surfaces

Click to download full resolution via product page

Safe handling workflow for Methyl 5-chloro-2-methoxybenzoate.
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Operational and Disposal Plans
Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[5]

Avoid direct contact with the skin and eyes.[5]

Avoid breathing in dust, fumes, or vapors.[5]

Wash hands thoroughly after handling the chemical.[2]

Keep the container tightly closed when not in use.[3][5]

Storage:

Store in a cool, dry, and well-ventilated location.[3][5]

Keep the container tightly sealed.[3][5]

Store away from incompatible materials, such as strong oxidizing agents.[3]

Spill Response:

In the event of a spill, ensure the area is well-ventilated and evacuate personnel.

Use an absorbent material to contain and clean up the spill.

Collect the spilled material and any contaminated absorbent into a sealed container for

proper disposal.

Disposal:

All waste containing Methyl 5-chloro-2-methoxybenzoate must be treated as hazardous

waste.

Dispose of the chemical and its container in accordance with local, state, and federal

regulations at an approved waste disposal facility.[5]
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Do not release the chemical into the environment.[3] One disposal method is to dissolve the

material in a combustible solvent and incinerate it in a chemical incinerator equipped with an

afterburner and scrubber.[6]

Contaminated PPE should also be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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